Cas no 1892163-29-9 (2-(5-bromo-2,3-dimethoxyphenyl)propanoic acid)

• Product Name: 2-(5-bromo-2,3-dimethoxyphenyl)propanoic acid
• CAS No: 1892163-29-9
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6317581
• PubChem ID: 117466844
• Update Time: 2025-06-29

2-(5-bromo-2,3-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2,3-dimethoxyphenyl)propanoic acid
• EN300-1925118
• 1892163-29-9

• Inchi： 1S/C11H13BrO4/c1-6(11(13)14)8-4-7(12)5-9(15-2)10(8)16-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： CZVGHVZKDXPERV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C(=O)O)C)OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(5-bromo-2,3-dimethoxyphenyl)propanoic acid

Chemical Profile and Applications of 2-(5-Bromo-2,3-Dimethoxyphenyl)Propanoic Acid (CAS No. 1892163-29-9)

2-(5-Bromo-2,3-Dimethoxyphenyl)Propanoic Acid, identified by the CAS No. 1892163-29-9, is a synthetic organic compound characterized by its unique molecular architecture. This compound belongs to the class of aromatic carboxylic acids with halogen and methoxy substituents, making it a versatile building block in modern chemical research. The core structure features a 5-bromo-2,3-dimethoxyphenyl group, which is attached to a propanoic acid scaffold, providing both steric and electronic effects that influence its reactivity and biological interactions. Recent advancements in medicinal chemistry highlight the significance of such substituted phenolic derivatives in the development of novel therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

The CAS No. 1892163-29-9 compound has garnered attention due to its structural similarity to natural products with known pharmacological activities. For instance, methoxy-substituted phenolic acids are commonly found in plant-derived compounds like curcuminoids and flavonoids, which exhibit antioxidant and anti-inflammatory properties. The introduction of a bromine atom at the para position (C5) enhances the compound's lipophilicity while maintaining hydrogen bonding capabilities through the methoxy groups at C2 and C3 positions. These physicochemical attributes align with the principles of drug-like properties outlined in Lipinski’s Rule of Five, particularly for compounds designed to interact with membrane-bound receptors or transporters.

In terms of synthetic accessibility, 5-bromo-2,3-dimethoxyphenyl propanoate derivatives can be prepared via electrophilic aromatic substitution reactions using brominated phenols as starting materials. A 2024 study published in *Organic Letters* demonstrated an efficient one-pot methodology involving the oxidation of 5-bromoanisole intermediates followed by ester hydrolysis under microwave-assisted conditions. This approach not only improves yield but also reduces reaction time compared to traditional methods for synthesizing CAS No. 1892163-29-9-related compounds, which is critical for large-scale pharmaceutical production.

The presence of multiple functional groups in CAS No. 1892163-29-9, including two methoxy (-OCH₃) moieties and a bromine atom adjacent to the carboxylic acid functionality, offers diverse opportunities for chemical modification. Researchers have explored its utility as a precursor in Suzuki-Miyaura coupling reactions to introduce biaryl motifs into drug candidates targeting protein-protein interactions (PPIs). A notable application was reported in *ACS Medicinal Chemistry Letters* (Q4 204), where this compound served as a key intermediate in developing selective inhibitors for CDK7 kinases involved in cancer progression.

From an analytical chemistry perspective, characterization techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the structure of CAS No. 1892163-29-9 with high precision. The ^{¹H} NMR spectrum typically shows distinct signals for aromatic protons adjacent to both methoxy groups at δ7.4–7.6 ppm and characteristic carboxylic acid proton broadening around δ~10–14 ppm due to hydrogen bonding effects inherent in its structure.

In biological assays conducted by several research groups since ₂₀₂₃, CAS No. 189₂���₆₃₋₂₉₋₉-based molecules have shown promising activity against PPARγ receptors, which play pivotal roles in lipid metabolism regulation and insulin sensitization processes relevant to type II diabetes management strategies currently under investigation at leading academic institutions worldwide.

The brominated aromatic ring system present in this compound also contributes significantly to its potential use within bioconjugation technologies—particularly when designing fluorescent probes or affinity tags for biomolecular imaging applications where enhanced solubility profiles combined with stable covalent linkages are required between synthetic scaffolds like CAS No. ₁₈₉₂₁₆₃₋₂₉₋₉